Cas no 13466-21-2 (Diphosphoric acid,barium salt (1:2))

• Product Name: Diphosphoric acid,barium salt (1:2)
• CAS No: 13466-21-2
• MF: Ba₂O₇P₂
• MW: 448.59731388092
• CID: 119623
• PubChem ID: 166822
• Update Time: 2025-09-17

Diphosphoric acid,barium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,barium salt (1:2)
• Barium Pyrophosphate
• BARIUM PYROPHOSPHATE, PURIFIED
• barium(2+),phosphonato phosphate
• BARIUM PHOSPHATE (PYRO)
• Dibarium diphosphate
• dibarium(2+) diphosphate
• EINECS 236-716-7
• Dibarium pyrophosphate
• 13466-21-2
• Q19274663
• Ba2P2O7
• barium(2+);phosphonato phosphate
• DTXSID00889610
• Diphosphoric acid, barium salt (1:2)
• Bariumpyrophosphat
• DB-253835
• RCUAPGYXYWSYKO-UHFFFAOYSA-J

• Inchi： 1S/2Ba.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h;;(H2,1,2,3)(H2,4,5,6)/q2*+2;/p-4
• InChI Key： RCUAPGYXYWSYKO-UHFFFAOYSA-J
• SMILES： [Ba+2].[Ba+2].P(=O)([O-])([O-])OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 449.72200
• Monoisotopic Mass: 603.622563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 173

Experimental Properties

• Color/Form: White powder, belonging to orthorhombic system
• Density: 3.900
• Boiling Point: 158°Cat760mmHg
• Flash Point: °C
• PSA: 155.23000
• LogP: 0.94120

Diphosphoric acid,barium salt (1:2) Security Information

• Hazardous Material transportation number：UN 1564 6.1 / PGIII
• Hazard Category Code： 20/22
• Safety Instruction： 28
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt